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Compound of Interest

Compound Name: Enpatoran hydrochloride

Cat. No.: B8175992

Audience: Researchers, scientists, and drug development professionals.

Introduction

Enpatoran hydrochloride, also known as M5049, is a potent and orally active dual inhibitor of
Toll-like receptor 7 (TLR7) and Toll-like receptor 8 (TLR8).[1][2][3] TLR7 and TLR8 are key
receptors in the innate immune system that recognize single-stranded RNA viruses and
synthetic ligands, triggering inflammatory responses. By inhibiting TLR7/8 signaling, Enpatoran
blocks the production of pro-inflammatory cytokines, such as interferon-alpha (IFN-a) and
interleukin-6 (IL-6).[2][4][5][6] This mechanism of action makes it a promising therapeutic
candidate for the treatment of autoimmune diseases like systemic lupus erythematosus (SLE)
and cutaneous lupus erythematosus (CLE).[5][7] Proper preparation of a stock solution is the
first critical step for in vitro and in vivo studies. Dimethyl sulfoxide (DMSO) is a common solvent
for preparing Enpatoran hydrochloride stock solutions.

Data Summary

Quantitative data for Enpatoran hydrochloride is summarized in the table below for easy
reference.
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Parameter Value Source
Molecular Weight 356.77 g/mol [1]
Solubility in DMSO 18 mg/mL (50.45 mM) [1]
Storage (Powder) 3 years at -20°C [1]

) 1 year at -80°C in solventl
Storage (Stock Solution) ] [1][3]
month at -20°C in solvent

Experimental Protocol: Preparing a 10 mM Stock
Solution

This protocol details the steps to prepare a 10 mM stock solution of Enpatoran hydrochloride
in DMSO.

Materials:

o Enpatoran hydrochloride powder

e Anhydrous or fresh Dimethyl sulfoxide (DMSO)
o Sterile, clear polypropylene or glass vials

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

e \Vortex mixer

» Sonicator or water bath (optional)

o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves.[8]

Safety Precautions:

o Work in a well-ventilated area, such as a chemical fume hood.[8]
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e Avoid inhaling dust or vapor.

e Prevent contact with skin and eyes.

o Consult the Safety Data Sheet (SDS) for comprehensive handling and safety information.
Procedure:

e Pre-dissolution Preparation:

o Allow the Enpatoran hydrochloride powder and DMSO to equilibrate to room
temperature before opening to prevent moisture condensation.

o ltis crucial to use fresh, high-quality DMSO, as absorbed moisture can reduce the
solubility of the compound.[1]

e Calculating the Required Mass:
o To prepare a 10 mM stock solution, use the following formula:

» Mass (mg) = Desired Volume (mL) x Concentration (mM) x Molecular Weight ( g/mol ) /
1000

o For example, to prepare 1 mL of a 10 mM stock solution:
= Mass (mg) =1 mL x 10 mM x 356.77 g/mol / 1000 = 3.5677 mg

o Accurately weigh out approximately 3.57 mg of Enpatoran hydrochloride powder using
an analytical balance.

e Dissolution:
o Transfer the weighed powder into a sterile vial.
o Add the calculated volume of DMSO (e.g., 1 mL) to the vial.

o Cap the vial securely and vortex the solution until the powder is completely dissolved.
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o Visually inspect the solution to ensure there are no visible particles. If dissolution is slow,
gentle warming in a water bath or brief sonication can be applied to facilitate the process.

[2](3]

e Storage and Handling:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes.[1]

o For long-term storage, store the aliquots at -80°C for up to one year.[1][3]

o For short-term storage, aliquots can be kept at -20°C for up to one month.[1][3]

Visualizations

Diagram 1: Experimental Workflow
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Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing Enpatoran hydrochloride stock solution.
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Diagram 2: Signaling Pathway
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Caption: Inhibition of TLR7/8 signaling by Enpatoran hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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